Cas no 61574-53-6 (9-ANTHRACENYLMETHYL METHYL SULFIDE))
61574-53-6 structure
Product Name:9-ANTHRACENYLMETHYL METHYL SULFIDE)
CAS No:61574-53-6
MF:C16H14S
MW:238.347362995148
CID:954747
PubChem ID:3248656
Update Time:2025-04-19
9-ANTHRACENYLMETHYL METHYL SULFIDE) Chemical and Physical Properties
Names and Identifiers
-
- 9-(methylsulfanylmethyl)anthracene
- 9-[(Methylsulfanyl)methyl]anthracene
- 9-Anthrylmethyl methyl sulfide
- anthracene, 9-[(methylthio)methyl]-
- DTXSID70390622
- 9-anthracenylmethyl methyl sulfide
- SCHEMBL5919517
- 61574-53-6
- AKOS024336512
- BIDD:GT0672
- DB-220078
- 9-ANTHRACENYLMETHYL METHYL SULFIDE)
-
- Inchi： 1S/C16H14S/c1-17-11-16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-10H,11H2,1H3
- InChI Key： RDAUVXVQAOJOSH-UHFFFAOYSA-N
- SMILES： S(C)CC1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 238.08172
- Monoisotopic Mass: 238.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
9-ANTHRACENYLMETHYL METHYL SULFIDE) Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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